Carnosol
Carnosol
Carnosol is a diterpenoid.
Carnosol is a natural product found in Salvia officinalis, Ocimum labiatum, and other organisms with data available.
Carnosol is a natural product found in Salvia officinalis, Ocimum labiatum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
5957-80-2
VCID:
VC21329691
InChI:
InChI=1S/C20H26O4/c1-10(2)11-8-12-13-9-14-19(3,4)6-5-7-20(14,18(23)24-13)15(12)17(22)16(11)21/h8,10,13-14,21-22H,5-7,9H2,1-4H3/t13-,14-,20+/m0/s1
SMILES:
CC(C)C1=C(C(=C2C(=C1)C3CC4C2(CCCC4(C)C)C(=O)O3)O)O
Molecular Formula:
C20H26O4
Molecular Weight:
330.4 g/mol
Carnosol
CAS No.: 5957-80-2
VCID: VC21329691
Molecular Formula: C20H26O4
Molecular Weight: 330.4 g/mol
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Description | Carnosol is a diterpenoid. Carnosol is a natural product found in Salvia officinalis, Ocimum labiatum, and other organisms with data available. |
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CAS No. | 5957-80-2 |
Product Name | Carnosol |
Molecular Formula | C20H26O4 |
Molecular Weight | 330.4 g/mol |
IUPAC Name | (1R,8S,10S)-3,4-dihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-trien-15-one |
Standard InChI | InChI=1S/C20H26O4/c1-10(2)11-8-12-13-9-14-19(3,4)6-5-7-20(14,18(23)24-13)15(12)17(22)16(11)21/h8,10,13-14,21-22H,5-7,9H2,1-4H3/t13-,14-,20+/m0/s1 |
Standard InChIKey | XUSYGBPHQBWGAD-PJSUUKDQSA-N |
Isomeric SMILES | CC(C)C1=C(C(=C2C(=C1)[C@@H]3C[C@@H]4[C@@]2(CCCC4(C)C)C(=O)O3)O)O |
SMILES | CC(C)C1=C(C(=C2C(=C1)C3CC4C2(CCCC4(C)C)C(=O)O3)O)O |
Canonical SMILES | CC(C)C1=C(C(=C2C(=C1)C3CC4C2(CCCC4(C)C)C(=O)O3)O)O |
Melting Point | Mp 221-226 ° |
Physical Description | Solid |
Solubility | In water, 1,425 mg/L at 25 °C (est) |
Synonyms | carnosol |
Vapor Pressure | 2.03X10-12 mm Hg at 25 °C (est) |
PubChem Compound | 442009 |
Last Modified | Aug 15 2023 |
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